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Abstract

2-Chloro-1,1,1-trimethoxyethane (CAS Number: 74974-54-2), also known as trimethyl chloro-
orthoacetate, is a versatile bifunctional reagent with significant applications in organic
synthesis. Its unique structure, featuring a reactive chlorine atom and a trimethoxymethyl
group, makes it a valuable precursor for the construction of a variety of molecular architectures,
particularly heterocyclic compounds. This technical guide provides a comprehensive overview
of the chemical and physical properties, synthesis, and key applications of 2-Chloro-1,1,1-
trimethoxyethane, with a focus on its role in the synthesis of pharmaceuticals and other
bioactive molecules. While its utility as a synthetic intermediate is well-established, claims
regarding its direct biological activity, including anticancer effects, lack substantial scientific
validation in peer-reviewed literature and should be approached with caution.

Chemical and Physical Properties

2-Chloro-1,1,1-trimethoxyethane is a colorless liquid under standard conditions.[1] A
summary of its key physical and chemical properties is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b051130?utm_src=pdf-interest
https://www.benchchem.com/product/b051130?utm_src=pdf-body
https://www.benchchem.com/product/b051130?utm_src=pdf-body
https://www.benchchem.com/product/b051130?utm_src=pdf-body
https://www.benchchem.com/product/b051130?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/heterocycles/thiazoles.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 74974-54-2 [21[3]
Molecular Formula CsH11ClO3 [2][3]
Molecular Weight 154.59 g/mol [2][3]
Appearance Colorless liquid [1]

Boiling Point 138 °C (lit.) [2][4]

Density 1.147 g/mL at 25 °C (lit.) [2][4]

Flash Point 43 °C (109.4 °F) - closed cup [2][4]

Refractive Index

n20/D 1.425 (lit.)

[4]

SMILES String

COC(CCI)(0C)OC

[4]

NPEIUNVTLXEOLT-

InChl Key [4]
UHFFFAOYSA-N
Trimethyl chloro-orthoacetate,
Synonyms 1-Chloro-2,2,2- [3]

trimethoxyethane

Synthesis of 2-Chloro-1,1,1-trimethoxyethane

Several methods for the synthesis of 2-Chloro-1,1,1-trimethoxyethane have been reported,
primarily in patent literature. These methods generally involve the chlorination of an orthoester
precursor.

Chlorination of 1,1,1-Trimethoxyethane

A common method involves the direct chlorination of 1,1,1-trimethoxyethane.[5] This process
requires careful control of reaction conditions to favor the formation of the monochlorinated
product over dichlorinated byproducts.[5]

Experimental Protocol:
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e A 500 ml flask equipped with a stirrer and a gas inlet tube is charged with 240 g (2 mol) of
1,1,1-trimethoxyethane and 1% of a 30% sodium methoxide solution at 10°C.[5]

e Gaseous chlorine (110 g) is introduced into the flask over a period of 4 hours, ensuring the
internal temperature does not exceed 15°C.[5]

» Following the complete addition of chlorine, the reaction mixture is worked up by distillation.

[5]
e Low-boiling components such as methanol and methyl acetate are initially removed.[5]

e The main fraction, 2-Chloro-1,1,1-trimethoxyethane, is then collected. This method has
been reported to yield the product in approximately 76% yield with a purity of >99.0%.[5]

Synthesis from Methyl Chloroacetate and Trimethyl
Orthoformate

Another patented method describes the synthesis starting from methyl chloroacetate and
trimethyl orthoformate.[6]

Experimental Protocol:

o Methyl chloroacetate is dissolved in an organic solvent (e.g., methanol, ethanol, acetone, or
acetonitrile) and the solution is cooled to a temperature between -10°C and 0°C.[6]

o Trimethyl orthoformate is added to the cooled solution while stirring.[6]

o Concentrated sulfuric acid (98%) is then added dropwise, maintaining the temperature
between -10°C and 0°C.[6]

e The reaction mixture is subsequently heated to a temperature between 30°C and 80°C for 1
to 3 hours.[6]

» After the reaction is complete, the mixture is subjected to vacuum concentration. The
concentrated liquid is then added to an aqueous alkali solution and extracted with ethyl
acetate.[6]
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e The ethyl acetate solution is washed with a saturated saline solution, dried with anhydrous
sodium sulfate, and concentrated under vacuum to yield the final product as a colorless oily
liquid.[6]

Applications in Organic Synthesis

2-Chloro-1,1,1-trimethoxyethane is a valuable reagent for the synthesis of various organic
compounds, particularly heterocyclic structures that are prevalent in pharmaceuticals and
agrochemicals.

Synthesis of Heterocyclic Compounds

The reactivity of the chloromethyl group allows for nucleophilic substitution, while the
trimethoxymethyl group can serve as a precursor to a carboxylic acid or ester functionality,
making it a versatile building block for heterocycle synthesis.

A key application of 2-Chloro-1,1,1-trimethoxyethane is in the synthesis of triazolone
derivatives. For instance, it reacts with semicarbazide hydrochloride to form 3-chloromethyl-
1,2,4-triazolin-5-one, an important intermediate in the synthesis of the antiemetic drug
Aprepitant.[7] The reaction involves the condensation of the orthoester with the dinucleophilic
semicarbazide, leading to the formation of the triazolone ring.[7]

Experimental Workflow: Synthesis of 3-Chloromethyl-1,2,4-triazolin-5-one
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Caption: General workflow for the synthesis of a key Aprepitant intermediate.
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While specific protocols detailing the use of 2-Chloro-1,1,1-trimethoxyethane for the
synthesis of thiazoles and quinolines are not readily available in peer-reviewed literature, its
chemical structure suggests its potential as a C2 synthon in classical heterocyclic synthesis
methodologies. For example, in principle, it could react with thiourea or its derivatives in a
Hantzsch-type synthesis to form aminothiazoles, or with substituted anilines in reactions
analogous to the Doebner-von Miller or Skraup syntheses to produce quinolines. However,
these applications remain largely theoretical without specific experimental validation.

Role in Proteomics and Recombinant Protein
Production

Some commercial suppliers suggest the use of 2-Chloro-1,1,1-trimethoxyethane in the field
of proteomics, specifically for the analysis of protein glycosylation and in the production of
recombinant proteins.[2] It is proposed that the compound can react with glycosyl residues on
lysine residues in proteins, leading to protein denaturation which may be useful in certain
analytical workflows.[2] However, detailed experimental protocols and peer-reviewed studies
validating these specific applications are currently lacking.

Biological Activity

There are claims from a commercial supplier that 2-Chloro-1,1,1-trimethoxyethane exhibits
anticancer activity against cervical cancer cells and can be used for the structural analysis of
fatty acids with purported anticancer properties.[2] It is crucial to note that these claims are not
substantiated by any cited peer-reviewed scientific literature. Extensive searches for in vitro
studies, cytotoxicity data, or investigations into the compound's effects on signaling pathways
have not yielded any specific results. Therefore, any assertions of direct biological or
anticancer activity should be treated with a high degree of skepticism pending rigorous
scientific investigation.

Safety and Handling

2-Chloro-1,1,1-trimethoxyethane is a flammable liquid and should be handled with
appropriate safety precautions in a well-ventilated fume hood.[4] It is classified as a flammable
liquid (Category 3).[4] Personal protective equipment, including safety goggles, gloves, and a
lab coat, should be worn at all times when handling this compound. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion

2-Chloro-1,1,1-trimethoxyethane is a valuable and reactive intermediate in organic synthesis,
with its most prominent and well-documented application being the synthesis of heterocyclic
compounds, notably as a key precursor to the pharmaceutical agent Aprepitant. While its
potential in other areas of synthesis and proteomics has been suggested, these applications
require further validation through detailed experimental work and peer-reviewed publication.
The unsubstantiated claims of its direct biological activity highlight the importance of consulting
primary scientific literature for verifiable data. For researchers and professionals in drug
development, 2-Chloro-1,1,1-trimethoxyethane remains a useful tool in the synthetic
chemist's arsenal for the construction of complex molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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